Cas no 1374831-02-3 (4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine)

• Product Name: 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine
• CAS No: 1374831-02-3
• MF: C₇H₂ClF₃N₂S
• MW: 238.62
• CID: 5150172
• Update Time: 2026-03-03

4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine
• Thieno[2,3-d]pyrimidine, 4-chloro-2-(trifluoromethyl)-

• Inchi： 1S/C7H2ClF3N2S/c8-4-3-1-2-14-5(3)13-6(12-4)7(9,10)11/h1-2H
• InChI Key： BGEFLISGTFHGTJ-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC(Cl)=C2C=CSC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine

Research Briefing on 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine (CAS: 1374831-02-3): Recent Advances and Applications

4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine (CAS: 1374831-02-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the versatility of 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine as a key intermediate in the synthesis of various biologically active molecules. Its thienopyrimidine core is particularly attractive for the development of kinase inhibitors, given its ability to mimic the purine ring system found in ATP. Researchers have successfully utilized this scaffold to design compounds targeting protein kinases involved in cancer, inflammation, and neurodegenerative diseases.

One of the most promising applications of 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine is in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively. The study reported IC50 values in the low nanomolar range, suggesting high potency and specificity.

In addition to its kinase inhibitory properties, 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine has also been explored as a building block for antimicrobial agents. A recent patent application disclosed novel thienopyrimidine derivatives with broad-spectrum antibacterial activity, including against multidrug-resistant strains. The presence of the trifluoromethyl group was found to enhance membrane permeability and metabolic stability, addressing common challenges in antibiotic development.

The synthetic accessibility of 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine has been another area of active research. Recent advancements in transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable routes to this compound and its derivatives. A 2022 publication in Organic Process Research & Development described an optimized Pd-catalyzed amination protocol that improved yields while reducing catalyst loading and reaction times.

Looking ahead, researchers are exploring the potential of 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) design. The compound's ability to bind specific protein targets while providing suitable linker attachment points makes it an attractive warhead for these emerging therapeutic modalities. Preliminary results from cell-based assays show promise in degrading oncogenic proteins that have been traditionally difficult to target with small molecules.

In conclusion, 4-Chloro-2-(trifluoroMethyl)thieno[2,3-d]pyriMidine (CAS: 1374831-02-3) continues to be a valuable scaffold in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, combined with recent synthetic and biological advancements, position it as a compound of significant interest for future drug discovery efforts. Ongoing research is expected to further elucidate its full potential and may lead to the development of novel clinical candidates in the coming years.